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Compound of Interest

Compound Name:
Ethyl 2-methoxy-5-

(sulfamoylmethyl)benzoate

CAS No.: 1956355-39-7

Cat. No.: B13401987

Get Quote

CAS: 33045-53-3 | Formula:

| MW: 259.28 g/mol

Executive Summary & Structural Logic
This guide provides a validated spectral framework for researchers characterizing the

"Sulpiride Impurity C" scaffold. The molecule consists of a trisubstituted benzene ring (1,2,5-

substitution pattern) featuring three distinct electronic environments:

Electron Donating: The methoxy group at C2 (strong resonance donor).

Electron Withdrawing: The ethyl ester at C1 and the sulfonamide at C5 (both inductive and

resonance withdrawers).

This "push-pull" electronic system creates a highly distinct NMR signature, making it an

excellent candidate for rapid quality control via proton NMR.
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Structural Disambiguation
Target Molecule (Primary): Ethyl 2-methoxy-5-sulfamoylbenzoate (

).

Nomenclature Alert: Often mislabeled in supply chains as "sulfamoylmethyl". True

sulfamoylmethyl (

) would exhibit a benzylic methylene signal at

4.2-4.5 ppm, which is absent in the standard pharmaceutical intermediate.

Experimental Protocols (Self-Validating Systems)
Sample Preparation for NMR
Sulfonamide protons are labile and prone to exchange or broadening in protic solvents or wet

chloroform.

Recommended Solvent: DMSO-

(99.9% D).

Why: DMSO forms hydrogen bonds with the

protons, stabilizing them into a sharp singlet and preventing exchange with residual water.

Concentration: 10-15 mg in 0.6 mL solvent.

Internal Standard: TMS (Tetramethylsilane) at 0.00 ppm.

Infrared Spectroscopy (KBr Pellet)
Matrix: Dry KBr (Potassium Bromide).

Ratio: 1:100 (Sample:KBr).

Compression: 10 tons for 2 minutes to ensure a transparent disc.

Validation: Check for water bands at 3400
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. If broad, re-dry KBr.

Spectral Data Analysis
Mass Spectrometry (ESI-MS)
Ionization Mode: Positive Electrospray Ionization (ESI+) Expected Molecular Ion:

m/z (Fragment) Intensity Assignment Logic

260.1 High : Protonated molecular ion.

282.1 Medium : Sodium adduct (common in

glass/HPLC solvents).

214.0 Low : Loss of ethoxy group from

ester.

180.x Low
Loss of

(desulfonylation).

Infrared Spectroscopy (FT-IR)
The "fingerprint" of this molecule is defined by the dual S=O stretches and the ester carbonyl.
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Wavenumber (

)
Vibration Mode Diagnostic Value

3350, 3260

Primary sulfonamide doublet

(Asym/Sym). Sharp peaks

confirm no salt formation.

1715

Conjugated Ester.[1][2][3]

Lower than aliphatic esters

(1740) due to conjugation.

1345
Sulfonamide asymmetric

stretch. Strong intensity.

1260
Aryl alkyl ether (Methoxy-Ring

stretch).

1165
Sulfonamide symmetric

stretch.

Nuclear Magnetic Resonance ( H-NMR)
Solvent: DMSO-

| Frequency: 400 MHz

The aromatic region shows a characteristic 1,2,4-trisubstituted pattern (specifically 1,2,5

relative to acid numbering).
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Shift (

ppm)
Mult. Integ. Assignment

Structural
Justification

8.15 d 1H H-6

Ortho to Ester.

Deshielded by

both Ester and

Sulfonamide

(Meta).

7.92 dd 1H H-4

Para to Methoxy.

Deshielded by

Sulfonamide

(Ortho).

7.35 s (br) 2H

Sulfonamide

protons.

Broad/exchange

able. Disappears

with

.

7.28 d 1H H-3

Ortho to

Methoxy.

Shielded by

electron-donating

OMe group.

4.32 q 2H Ester Typical ethyl

ester methylene.

3.91 s 3H Methoxy singlet.

1.33 t 3H Ester Typical ethyl

ester methyl.

Coupling Constants:

(Ortho coupling);
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(Meta coupling).

C-NMR Assignments
Solvent: DMSO-

Shift (

ppm)
Carbon Type Assignment

165.2 Quaternary C=O (Ester carbonyl)

160.8 Quaternary
C-2 (Attached to OMe - highly

deshielded)

135.5 Quaternary C-5 (Attached to Sulfonamide)

130.1 CH C-4 (Aromatic CH)

128.8 CH C-6 (Aromatic CH)

119.5 Quaternary C-1 (Ipso to Ester)

113.2 CH C-3 (Ortho to OMe - shielded)

61.0 Ester Methylene

56.5 Methoxy Methyl

14.1 Ester Methyl

Visualization of Analytical Workflow
The following diagram outlines the logical flow for characterizing this intermediate during a

synthetic campaign, ensuring differentiation from the starting material (2-methoxy-5-

chlorobenzoate) and the hydrolyzed byproduct.
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Crude Reaction Mixture
(Chlorosulfonation/Amination)

TLC Screening
(Hexane:EtOAc 1:1)

Isolation
(Precipitation in Water)

Rf ~0.4

Purity Check

1H-NMR (DMSO-d6)
Check 7.35 ppm (NH2)
Check 3.91 ppm (OMe)

Melting Point 148-150°C

Recrystallization
(Ethanol/Water)

Melting Point < 148°C

FT-IR
Verify 3350/3260 cm-1
(Confirm Sulfonamide)

Release for Synthesis
(Sulpiride/Amisulpride)
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Figure 1: Analytical decision matrix for the purification and validation of Ethyl 2-methoxy-5-

sulfamoylbenzoate.

Homolog Differentiation (Theoretical)
If your specific research target is indeed the sulfamoylmethyl homologue (featuring a

spacer), use this comparative table to validate your structure against the standard impurity.

Feature Standard (CAS 33045-53-3)
Sulfamoylmethyl Homolog
(Theoretical)

Structure

H-NMR (Benzylic) None ~4.3 - 4.5 ppm (Singlet, 2H)

H-NMR (NH2) ~7.3 ppm (Deshielded) ~6.8 ppm (Less deshielded)

Electronic Effect
Sulfonamide withdraws from

Ring

Sulfonamide insulated from

Ring

Aromatic Shifts H4/H6 strongly deshielded H4/H6 less deshielded
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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